Cas no 1216652-55-9 (3-(4-methoxyphenyl)-8-(thiophene-2-sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 3-(4-methoxyphenyl)-8-(thiophene-2-sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1216652-55-9
• MF: C₁₈H₁₉N₃O₄S₂
• MW: 405.491161584854
• CID: 5343462
• Update Time: 2025-10-28

3-(4-methoxyphenyl)-8-(thiophene-2-sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-8-(2-thienylsulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 3-(4-methoxyphenyl)-8-(thiophen-2-ylsulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 3-(4-methoxyphenyl)-8-thiophen-2-ylsulfonyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 3-(4-methoxyphenyl)-8-(thiophene-2-sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C18H19N3O4S2/c1-25-14-6-4-13(5-7-14)16-17(22)20-18(19-16)8-10-21(11-9-18)27(23,24)15-3-2-12-26-15/h2-7,12H,8-11H2,1H3,(H,20,22)
• InChI Key： JROANYBHZMOHSE-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCC2(CC1)N=C(C1C=CC(=CC=1)OC)C(N2)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 703
• XLogP3: 2
• Topological Polar Surface Area: 125

Additional information on 3-(4-methoxyphenyl)-8-(thiophene-2-sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Compound 1216652-55-9: 3-(4-Methoxyphenyl)-8-(Thiophene-2-Sulfonyl)-1,4,8-Triazaspiro[4.5]Dec-3-en-2-one

Compound 1216652-55-9, also known as 3-(4-methoxyphenyl)-8-(thiophene-2-sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one, is a highly specialized organic compound with a complex structure and diverse potential applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique spirocyclic framework, which combines a triazole ring system with a thiophene moiety and a methoxyphenyl group. The integration of these functional groups makes it an intriguing candidate for various chemical and biological studies.

The molecular structure of this compound is particularly noteworthy due to its spiro arrangement, which creates a rigid and planar geometry that can influence its electronic properties and reactivity. The presence of the thiophene group introduces aromaticity and potential conjugation effects, while the methoxyphenyl substituent adds electron-donating capabilities to the molecule. These features make the compound suitable for exploring applications in optoelectronics or as a precursor for more complex molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of such intricate structures through multi-component reactions and modular assembly strategies. Researchers have employed techniques such as click chemistry and transition-metal-catalyzed coupling reactions to construct the spirocyclic core of this compound. These methods not only enhance the yield but also improve the purity of the final product, making it more viable for large-scale production.

In terms of biological applications, this compound has shown promise in preliminary studies as a potential lead for drug discovery. Its ability to interact with specific biological targets, such as enzymes or receptors, has been explored through in vitro assays. The results indicate that it may possess bioactivity relevant to therapeutic areas such as anti-inflammatory or anti-cancer treatments.

Moreover, the integration of sulfur-containing groups like thiophene sulfonyl moieties has drawn attention due to their potential roles in metal coordination chemistry. This aspect has led to investigations into their use as ligands in catalytic systems or as components in coordination polymers.

From a materials science perspective, the compound's electronic properties make it a candidate for use in organic semiconductors or light-emitting diodes (OLEDs). Its conjugated system could facilitate charge transport and emission characteristics, although further studies are required to fully understand its performance in such applications.

In conclusion, compound 1216652-55-9 represents a fascinating intersection of organic synthesis and functional materials research. Its unique structure and versatile functional groups position it as a valuable tool for advancing both fundamental chemical research and applied technologies.